4-[(Anilinocarbonyl)amino]-N-(4-fluorophenyl)benzenesulfonamide 4-[(Anilinocarbonyl)amino]-N-(4-fluorophenyl)benzenesulfonamide
Brand Name: Vulcanchem
CAS No.: 349470-56-0
VCID: VC0465727
InChI: InChI=1S/C19H16FN3O3S/c20-14-6-8-17(9-7-14)23-27(25,26)18-12-10-16(11-13-18)22-19(24)21-15-4-2-1-3-5-15/h1-13,23H,(H2,21,22,24)
SMILES: C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)F
Molecular Formula: C19H16FN3O3S
Molecular Weight: 385.4g/mol

4-[(Anilinocarbonyl)amino]-N-(4-fluorophenyl)benzenesulfonamide

CAS No.: 349470-56-0

Main Products

VCID: VC0465727

Molecular Formula: C19H16FN3O3S

Molecular Weight: 385.4g/mol

4-[(Anilinocarbonyl)amino]-N-(4-fluorophenyl)benzenesulfonamide - 349470-56-0

CAS No. 349470-56-0
Product Name 4-[(Anilinocarbonyl)amino]-N-(4-fluorophenyl)benzenesulfonamide
Molecular Formula C19H16FN3O3S
Molecular Weight 385.4g/mol
IUPAC Name 1-[4-[(4-fluorophenyl)sulfamoyl]phenyl]-3-phenylurea
Standard InChI InChI=1S/C19H16FN3O3S/c20-14-6-8-17(9-7-14)23-27(25,26)18-12-10-16(11-13-18)22-19(24)21-15-4-2-1-3-5-15/h1-13,23H,(H2,21,22,24)
Standard InChIKey MQSSROWXCYNLBG-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)F
Canonical SMILES C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)F
PubChem Compound 1011687
Last Modified Nov 11 2021
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